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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Reactivity, Bioactivation, and Toxicological Profiling
Executive Summary & Mechanistic Hypothesis
2-(Hydroxymethyl)-4-propylphenol (HMP) possesses a "structural alert" configuration. It

combines a 4-propylphenol core (associated with estrogenic activity) with an ortho-

hydroxymethyl group.

In biological systems, the primary concern is not the molecule itself, but its spontaneous or

enzymatic dehydration into an ortho-Quinone Methide (o-QM). This electrophilic intermediate

can covalently modify cellular proteins and DNA, leading to cytotoxicity or idiosyncratic drug

reactions.[1][2]

The Core Directive: The Quinone Methide Hypothesis
Unlike standard phenols, HMP does not require oxidative metabolism (P450) to become

reactive. Under physiological conditions (or mild acid catalysis), it can dehydrate to form a

reactive methide.
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Research Priority: Determine the rate of o-QM formation and its "hard" vs. "soft" electrophilic

character.

Mechanism of Action & Signaling Pathways
The following diagram illustrates the bioactivation pathway of HMP. It highlights the transition

from a stable phenol to a reactive electrophile and its subsequent detoxification (via

Glutathione) or toxicity (via Protein Adduction).
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Figure 1:Bioactivation of HMP. The hydroxymethyl group facilitates dehydration to the reactive

o-QM, which is trapped by GSH or binds to proteins.

Experimental Protocols
Protocol A: Electrophilic Trapping Assay (GSH-Trapping)
Objective: To quantify the formation of reactive o-Quinone Methides and validate the

electrophilic potential of HMP. Rationale: Direct detection of QMs is difficult due to their short

half-life. Trapping with Glutathione (GSH) creates stable adducts detectable by LC-MS/MS.

Materials:

HMP stock (10 mM in DMSO).
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Reduced Glutathione (GSH) (100 mM in water).

Phosphate Buffer (100 mM, pH 7.4).

LC-MS/MS System (e.g., Triple Quadrupole).[3]

Step-by-Step Methodology:

Incubation: Prepare a reaction mixture containing 50 µM HMP and 5 mM GSH (1:100 ratio)

in phosphate buffer (pH 7.4).

Control: HMP without GSH (to monitor hydrolysis/stability).

Negative Control: GSH alone.

Activation (Optional): If spontaneous formation is slow, add 10 µM Horseradish Peroxidase

(HRP) + 1 mM H2O2 to simulate oxidative stress, or adjust pH to 6.0 to simulate lysosomal

acidity.

Sampling: Incubate at 37°C. Aliquot samples at 0, 15, 30, 60, and 120 minutes.

Quenching: Stop reaction by adding equal volume of ice-cold Acetonitrile (ACN) containing

0.1% Formic Acid.

Analysis: Centrifuge (10,000 x g, 10 min) and inject supernatant into LC-MS/MS.

Detection: Monitor for the Neutral Loss of 129 Da (pyroglutamic acid moiety), characteristic

of GSH adducts.

Target Mass: [M+H]+ of HMP (166) + GSH (307) - H2O (18) = 455 m/z.

Protocol B: Comparative Cytotoxicity (Metabolic
Competency)
Objective: Distinguish between direct toxicity of HMP and toxicity requiring bioactivation.

Rationale: Comparing metabolically active hepatic cells (HepG2) with non-metabolic fibroblasts

(NIH/3T3) reveals if the compound requires enzymatic processing to become toxic.
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Workflow:

Cell Seeding: Plate HepG2 and NIH/3T3 cells in 96-well plates (10,000 cells/well). Allow 24h

attachment.

Dosing: Treat cells with HMP (0.1 µM to 100 µM) for 24 and 48 hours.

GSH Modulation (Critical Step):

Set A: Standard Media.

Set B (Sensitized): Pre-treat with Buthionine Sulfoximine (BSO) (100 µM) for 12h to

deplete cellular glutathione.

Hypothesis: If HMP forms a Quinone Methide, BSO-treated cells will show significantly

lower IC50 (higher toxicity) because their defense mechanism is disabled.

Readout: Assess viability using ATP-based luminescence (CellTiter-Glo) or MTT assay.

Protocol C: Estrogen Receptor (ER) Competency Screen
Objective: Assess the endocrine disruption potential of the 4-propylphenol core. Rationale: 4-

propylphenol is a known weak estrogen. The hydroxymethyl group may hinder receptor

binding, but this must be empirically verified using the E-Screen.

Methodology:

Model: MCF-7 human breast cancer cells (ER-positive).

Starvation: Culture cells in phenol-red-free DMEM with charcoal-stripped FBS for 48h to

remove background estrogens.

Treatment:

Positive Control: 17β-Estradiol (E2) (1 nM).

Test: HMP (1 nM - 10 µM).

Antagonist Control: HMP + Fulvestrant (to prove ER-dependency).
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Endpoint: Measure cell proliferation (DNA content or cell count) after 144 hours (6 days).

Calculation: Calculate the Relative Proliferative Effect (RPE):

Data Presentation & Analysis
Expected Results Summary
The following table summarizes the anticipated profile of HMP based on class behavior.

Assay Parameter Expected Outcome Interpretation

GSH Trapping m/z 455 Peak Area High abundance

Confirms formation of

reactive o-Quinone

Methide.

Cytotoxicity IC50 (+BSO) < 10 µM (Toxic)

GSH depletion

sensitizes cells to

alkylation.

Cytotoxicity IC50 (-BSO) > 50 µM (Tolerated)

Intracellular GSH

effectively detoxifies

the QM.

E-Screen RPE % 10-30% of E2

Weak estrogenic

agonist (partial

agonist).

Structural Alert Analysis
Propyl Chain: Increases lipophilicity (LogP ~2.5), facilitating membrane crossing.

Ortho-Hydroxymethyl: The "warhead." Unlike para-hydroxymethyl (which is more stable), the

ortho position facilitates intramolecular hydrogen bonding that catalyzes water loss,

accelerating QM formation [1].

Workflow Visualization
This diagram outlines the decision matrix for a researcher evaluating HMP.
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Start: HMP Evaluation
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Figure 2:Toxicological decision tree. Detection of GSH adducts triggers high-risk classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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